Cas no 2246556-84-1 (tert-butyl 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine-5-carboxylate)

• Product Name: tert-butyl 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine-5-carboxylate
• CAS No: 2246556-84-1
• MF: C₁₈H₂₈BNO₄S
• MW: 365.295224189758
• MDL: MFCD27936521
• CID: 4711518
• PubChem ID: 75487172
• Update Time: 2025-06-09

tert-butyl 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate
• tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carboxylate
• tert-butyl 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine-5-carboxylate
• AT33580
• BS-33629
• tert-Butyl2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate
• MFCD27936521
• 2246556-84-1
• EN300-302306
• tert-butyl 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate
• Z2181944827
• CS-0177596
• tert-butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carboxylate
• TERT-BUTYL 2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-4H,6H,7H-THIENO[3,2-C]PYRIDINE-5-CARBOXYLATE

• MDL： MFCD27936521
• Inchi： 1S/C18H28BNO4S/c1-16(2,3)22-15(21)20-9-8-13-12(11-20)10-14(25-13)19-23-17(4,5)18(6,7)24-19/h10H,8-9,11H2,1-7H3
• InChI Key： PNURUDISZTVTLZ-UHFFFAOYSA-N
• SMILES： S1C2CCN(C(=O)OC(C)(C)C)CC=2C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 365.1832097 g/mol
• Monoisotopic Mass: 365.1832097 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2
• Molecular Weight: 365.3

Additional information on tert-butyl 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine-5-carboxylate

tert-butyl 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate: A Comprehensive Overview

tert-butyl 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate is a complex organic compound with the CAS number NO. 2246556-84-1. This compound belongs to the class of organoboron compounds and has garnered significant attention in the fields of organic synthesis and materials science due to its unique structural features and potential applications. The molecule consists of a thienopyridine core with a boron-containing substituent and a tert-butyl ester group. These functional groups make it highly versatile for various chemical transformations and applications.

The thienopyridine moiety in this compound is a fused bicyclic structure comprising a pyridine ring and a thiophene ring. This structure is known for its aromaticity and stability, which are crucial for its reactivity in synthetic chemistry. The presence of the tetramethyl-dioxaborolane group introduces additional functionality by providing a boron atom that can participate in various boron-centered reactions. Boron-containing compounds are widely used in cross-coupling reactions such as the Suzuki-Miyaura coupling due to their ability to form stable intermediates and facilitate bond formation.

The tert-butyl ester group in this compound plays a dual role. It serves as a protecting group for the carboxylic acid functionality during synthesis and also enhances the solubility of the compound in organic solvents. This feature is particularly advantageous in large-scale synthetic processes where solubility is critical for reaction efficiency. The combination of these functional groups makes this compound an ideal building block for constructing more complex molecules with tailored properties.

Recent advancements in synthetic methodology have further highlighted the potential of this compound in drug discovery and materials science. For instance, researchers have explored its use as an intermediate in the synthesis of bioactive molecules with potential anti-cancer properties. The boron-containing substituent allows for precise control over the reactivity and selectivity of these molecules during their synthesis.

In addition to its role in organic synthesis, this compound has shown promise in the development of advanced materials such as organic semiconductors and optoelectronic devices. The thienopyridine core contributes to the electronic properties of these materials by enabling efficient charge transport and light absorption. The presence of the boron group further modulates these properties by introducing electron-withdrawing or donating effects depending on its substitution pattern.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendly synthesis pathways. Researchers have developed sustainable methods for its production using renewable feedstocks and catalytic processes that minimize waste generation. These efforts align with the growing demand for green chemistry practices in the pharmaceutical and chemical industries.

In conclusion, tert-butyl 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and sustainable chemistry.